Cas no 444912-55-4 ((R)-(2-iodophenyl)(1-((1-methylpiperidin-2-yl)methyl)-1H-indol-3-yl)methanone)

• Product Name: (R)-(2-iodophenyl)(1-((1-methylpiperidin-2-yl)methyl)-1H-indol-3-yl)methanone
• CAS No: 444912-55-4
• MF: C₂₂H₂₃IN₂O
• MW: 458.335297822952
• CID: 1065684
• PubChem ID: 9955789
• Update Time: 2025-04-20

(R)-(2-iodophenyl)(1-((1-methylpiperidin-2-yl)methyl)-1H-indol-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (R)-(2-iodophenyl)(1-((1-methylpiperidin-2-yl)methyl)-1H-indol-3-yl)methanone
• METHANONE, (2-IODOPHENYL)(1-(((2R)-1-METHYL-2-PIPERIDINYL)METHYL)-1H-INDOL-3-YL)-
• AM 2233
• 1-((N-METHYL-2-PIPERIDINYL)METHYL)-3-(2-IODOBENZOYL)-1H-INDOLE, (R)-
• 160N27WT0S
• Q27895654
• AM2233
• (+)-AM-2233
• UNII-160N27WT0S
• (2-iodophenyl)-[1-[[(2R)-1-methylpiperidin-2-yl]methyl]indol-3-yl]methanone
• 2-iodophenyl-(1-(1-methylpiperidin-2-ylmethyl)-1H-indol-3-yl)methanone
• 444912-55-4
• CHEMBL2093080
• (R)-(2-iodophenyl)(1-((1-methylpiperidin-2-yl)methyl)-1H-indol-3-yl)methanone

• Inchi： 1S/C22H23IN2O/c1-24-13-7-6-8-16(24)14-25-15-19(17-9-3-5-12-21(17)25)22(26)18-10-2-4-11-20(18)23/h2-5,9-12,15-16H,6-8,13-14H2,1H3/t16-/m1/s1
• InChI Key： KSLCYQTUSSEGPT-MRXNPFEDSA-N
• SMILES： IC1C=CC=CC=1C(C1C2C=CC=CC=2N(C=1)C[C@H]1CCCCN1C)=O

Computed Properties

• Exact Mass: 458.08551g/mol
• Monoisotopic Mass: 458.08551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 25.2Ų